BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling SKF83822 Hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SKF83822 hydrobromide

Cat. No.: B1662597

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential, immediate
safety and logistical information for SKF83822 hydrobromide, a selective dopamine D1-like
receptor agonist. Adherence to these procedures is critical for ensuring personnel safety and
maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling SKF83822 hydrobromide, a comprehensive approach to personal protection
is necessary to minimize exposure and mitigate potential hazards. The following table
summarizes the required personal protective equipment.
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Protection Type

Specific Equipment

Standard/Specificati

on

Purpose

Eye Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN
166 (EU) approved

To prevent eye
contact with dust or

splashes.

Hand Protection

Chemical-resistant
gloves (e.g., nitrile
rubber)

Inspect prior to use

To avoid skin contact.
Use proper glove

removal technique.

Respiratory Protection

Full-face particle
respirator or full-face

supplied-air respirator

N99 (US) or P2 (EN
143)

Required when risk
assessment shows
air-purifying
respirators are
appropriate, or as the
sole means of

protection.

Body Protection

Laboratory coat

Standard lab attire

To protect skin and
personal clothing from

contamination.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of SKF83822

hydrobromide and to prevent accidental exposure.

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Provide appropriate exhaust ventilation at places where dust is formed.
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» Keep container tightly closed in a dry and well-ventilated place.
e Recommended long-term storage temperature is -20°C.
e Short-term storage can be at 2-8°C.

Disposal Plan

Proper disposal of SKF83822 hydrobromide and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

¢ Solid Waste: Collect unused SKF83822 hydrobromide powder and materials grossly
contaminated with the solid (e.g., weighing papers, contaminated gloves) in a designated,
clearly labeled hazardous waste container.[1]

e Liquid Waste: Collect solutions of SKF83822 hydrobromide in a designated, clearly labeled
hazardous waste container for halogenated organic waste.[1]

e Sharps: Any sharps (e.g., needles, pipette tips) contaminated with SKF83822
hydrobromide must be disposed of in a designated sharps container for hazardous
chemical waste.[1]

Decontamination:

o Decontaminate surfaces and non-disposable equipment that have come into contact with the
compound using a suitable solvent (e.g., ethanol or isopropanol), followed by a soap and
water wash.[1]

e Collect all decontamination materials (e.g., wipes) as hazardous waste.[1]
Final Disposal:

¢ Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) department in accordance with local, state, and federal regulations.[1]
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Experimental Protocols and Signaling Pathway

SKF83822 hydrobromide is a high-affinity, selective dopamine D1-like receptor agonist.[2][3]
It stimulates adenylyl cyclase but not phosphoinositide hydrolysis.[2][3]

Key Experimental Data

Parameter Value Receptor

Ki 3.2nM D1

3.1 nM D5

186 nM D2

66 nM D3

335 nM D4

EC50 65 nM Adenylyl Cyclase Stimulation

Signaling Pathway

SKF83822 selectively activates the D1-like dopamine receptor, leading to the stimulation of
adenylyl cyclase and subsequent downstream signaling cascades.
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SKF83822 hydrobromide signaling pathway.
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Experimental Workflow for In Vivo Studies

The following diagram outlines a general workflow for conducting in vivo experiments using
SKF83822 hydrobromide, based on protocols described in the literature.
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General workflow for in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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